Cas no 1215206-69-1 (2'-Bromo-6'-methylbiphenyl-3-carboxylic acid)

• Product Name: 2'-Bromo-6'-methylbiphenyl-3-carboxylic acid
• CAS No: 1215206-69-1
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 857007
• PubChem ID: 53216629
• Update Time: 2025-04-19

2'-Bromo-6'-methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-6-Methylbiphenyl-3-carboxylic acid
• 3-(2-bromo-6-methylphenyl)benzoic acid
• 2'-BROMO-6'-METHYLBIPHENYL-3-CARBOXYLIC ACID
• 2'-Bromo-6'-methyl biphenyl-3-carboxylic acid
• 2'-BROMO-6'-METHYL-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-bromo-6'-methyl-
• 2'-Bromo-6'-methyl[1,1'-biphenyl]-3-carboxylic acid
• AKOS015834915
• 2'-BROMO-6'-METHYLBIPHENYL-3-CARBOXYLICACID
• DB-364888
• 1215206-69-1
• DTXSID30681785
• 2'-Bromo-6'-methylbiphenyl-3-carboxylic acid

• Inchi： 1S/C14H11BrO2/c1-9-4-2-7-12(15)13(9)10-5-3-6-11(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： FOLGJPOZRNIERU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 289.99400
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 414.1±33.0 °C at 760 mmHg
• Flash Point: 204.2±25.4 °C
• PSA: 37.30000
• LogP: 4.12270
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2'-Bromo-6'-methylbiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)